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Compound of Interest

Compound Name: NVS-CECR2-1

Cat. No.: B1574389

Get Quote

Executive Summary & Core Challenge
NVS-CECR2-1 is a potent, selective inhibitor of the CECR2 (Cat Eye Syndrome Chromosome

Region, Candidate 2) bromodomain.[1][2][3] While it exhibits high affinity (

), its utility is frequently compromised by poor aqueous solubility.

The Problem: Researchers often observe "flat" dose-response curves, variable

values, or visible turbidity when diluting the compound from DMSO stocks directly into aqueous
assay buffers. This is caused by micro-precipitation, where the compound aggregates before it
can bind to the target protein.

The Solution: This guide details the validated Intermediate Dilution Method and the specific

Carrier-Detergent Buffer System required to maintain NVS-CECR2-1 in solution.

Physicochemical Profile
Understanding the molecule's properties is the first step to preventing precipitation. NVS-
CECR2-1 is a lipophilic small molecule, not a peptide.
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Property Value Implication for Assay

Molecular Weight 495.68 g/mol
Small molecule; diffuses

rapidly but aggregates easily.

Solubility (DMSO) > 10 mM
Excellent storage stability in

100% DMSO.

Solubility (Aqueous) Very Low

Critical Risk: Precipitates

immediately upon "shock"

dilution into water.

Target 47 nM (AlphaScreen)

Requires very low

concentrations; precipitation

mimics "inactivity."

Key Buffer Additives BSA & CHAPS
Mandatory for maintaining

monodispersity.

Validated Assay Buffer Formulation
Do not use standard PBS or TRIS alone. The Structural Genomics Consortium (SGC) and

Novartis validated the following buffer specifically to prevent NVS-CECR2-1 aggregation [1].

Recommended Buffer Composition:

Base: 25 mM HEPES (pH 7.4)

Salt: 100 mM NaCl[2]

Carrier Protein: 0.1% BSA (Bovine Serum Albumin)

Detergent: 0.05% CHAPS[2]

Reductant: 1 mM DTT (Optional, depending on protein stability)
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Scientific Rationale:

0.1% BSA: Acts as a "molecular chaperone," sequestering hydrophobic molecules to prevent

them from nucleating into crystals while allowing reversible binding to the target.

0.05% CHAPS: A zwitterionic detergent that reduces surface tension more gently than SDS,

preventing micelle-induced artifacts while solubilizing the lipophilic probe.

The "Intermediate Dilution" Workflow
Crucial Warning: Never pipette 100% DMSO stock directly into the final assay well containing

protein. This causes a local "solvent shock" where the compound crashes out instantly.

Visual Workflow (DOT Diagram)
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Figure 1: The Intermediate Dilution Strategy designed to mitigate solvent shock.

Step-by-Step Protocol
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Prepare Stock: Thaw 10 mM NVS-CECR2-1 stock (in DMSO) at Room Temperature (RT).

Vortex until clear.

Prepare Intermediate Buffer: Create a solution of Assay Buffer (containing BSA/CHAPS)

spiked with 5% DMSO.

Step 1 (Intermediate Dilution): Dilute the 10 mM stock into the Intermediate Buffer to create a

100x working solution (e.g., 100 µM).

Why? This steps the compound down from 100% organic solvent to a semi-aqueous

environment with carrier proteins.

Step 2 (Final Addition): Add the 100x working solution to your assay plate containing the

protein/peptide mix.

Result: Final DMSO concentration is low (< 0.1-1%), and the compound remains

solubilized by the BSA/CHAPS carried over.

Troubleshooting & FAQs
Symptom: Variable Data
Q: My

shifts between 50 nM and 500 nM across replicates. Why? A: This is the hallmark of
precipitation. When a compound precipitates, the effective concentration available to bind the
protein drops unpredictably.

Fix: Switch to the Intermediate Dilution method described above.

Fix: Ensure your buffer contains 0.05% CHAPS. Tween-20 (0.01%) is an acceptable

alternative if CHAPS is unavailable, but CHAPS is preferred for bromodomains.

Symptom: Turbidity
Q: I see a cloudy haze when I add the compound to PBS. A: NVS-CECR2-1 is hydrophobic. In

pure PBS, it reaches its solubility limit rapidly.
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Fix: You must add a carrier protein. 0.1% BSA is non-negotiable for this probe in biochemical

assays. It prevents the hydrophobic compound from sticking to the plastic microplate walls

and from aggregating.

Symptom: Negative Control Activity
Q: The negative control (NVS-CECR2-1N) is showing inhibition. A: This is likely a "false

positive" due to non-specific aggregation (promiscuous inhibition).

Check: Run a DLS (Dynamic Light Scattering) scan or measure absorbance at 600nm. If the

control is aggregating, it will scatter light.

Fix: Increase detergent concentration slightly (up to 0.1% CHAPS) or verify the purity of your

control stock.

Symptom: Frozen Stock Issues
Q: My DMSO stock has crystals after thawing. A: DMSO is hygroscopic (absorbs water from

air). If water gets into the DMSO stock, the compound will crash out inside the tube.

Fix: Sonicate the tube for 5–10 minutes in a water bath until fully dissolved. Always store

stocks in single-use aliquots to avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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